Cas no 83706-48-3 (Pentanal,5-chloro-2-(chlorophenylmethylene)-)

• Product Name: Pentanal,5-chloro-2-(chlorophenylmethylene)-
• CAS No: 83706-48-3
• MF: C₁₂H₁₂Cl₂O
• MW: 243.129081726074
• CID: 726468
• PubChem ID: 44150084
• Update Time: 2025-04-19

Pentanal,5-chloro-2-(chlorophenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Pentanal,5-chloro-2-(chlorophenylmethylene)-
• (2Z)-5-chloro-2-[chloro(phenyl)methylidene]pentanal
• 5-chloro-2-(chlorophenylmethylene)valeraldehyde
• 83706-48-3
• EINECS 280-524-6

• Inchi： 1S/C12H12Cl2O/c13-8-4-7-11(9-15)12(14)10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2/b12-11-
• InChI Key： RAINYFIXCSEFJY-QXMHVHEDSA-N
• SMILES： Cl/C(/C1C=CC=CC=1)=C(\C=O)/CCCCl

Computed Properties

• Exact Mass: 242.02652
• Monoisotopic Mass: 242.02652
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.4

Experimental Properties

• Density: 1.213
• Boiling Point: 386.8°C at 760 mmHg
• Flash Point: 163.5°C
• Refractive Index: 1.57